(3-methyloxan-3-yl)methanethiol
Description
“(3-methyloxan-3-yl)methanethiol” is a chemical compound with the molecular formula C7H14OS . It is also known as "(3-methyl-3-oxetanyl)methyl hydrosulfide" .
Molecular Structure Analysis
The molecular weight of “(3-methyloxan-3-yl)methanethiol” is 146.25 . The InChI code is “1S/C7H14OS/c1-7(5-9)2-3-8-4-6-7/h9H,2-6H2,1H3” which provides a standard way to encode the molecule’s structure .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-methyloxan-3-yl)methanethiol involves the reaction of 3-methyl-3-hydroxyoxan-2-one with hydrogen sulfide in the presence of a catalyst to yield the desired product.", "Starting Materials": [ "3-methyl-3-hydroxyoxan-2-one", "Hydrogen sulfide", "Catalyst" ], "Reaction": [ "Step 1: Add 3-methyl-3-hydroxyoxan-2-one to a reaction vessel.", "Step 2: Add hydrogen sulfide to the reaction vessel.", "Step 3: Add a catalyst to the reaction mixture.", "Step 4: Heat the reaction mixture to a temperature of 100-120°C and stir for several hours.", "Step 5: Allow the reaction mixture to cool and then filter to remove any solid impurities.", "Step 6: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 7: Purify the crude product by column chromatography or recrystallization to obtain the final product, (3-methyloxan-3-yl)methanethiol." ] } | |
CAS RN |
2639430-88-7 |
Product Name |
(3-methyloxan-3-yl)methanethiol |
Molecular Formula |
C7H14OS |
Molecular Weight |
146.3 |
Purity |
95 |
Origin of Product |
United States |
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